[1-(4-Chloro-3-fluorophenyl)cyclohexyl]methanamine

• Molecular Formula: C13H17ClFN
• Molecular Weight: 241.73 g/mol
• IUPAC Name: [1-(4-chloro-3-fluorophenyl)cyclohexyl]methanamine
• InChI: InChI=1S/C13H17ClFN/c14-11-5-4-10(8-12(11)15)13(9-16)6-2-1-3-7-13/h4-5,8H,1-3,6-7,9,16H2
• InChI Key: GYNBJBPUCVZGTH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CN)C2=CC(=C(C=C2)Cl)F

Description

[1-(4-Chloro-3-fluorophenyl)cyclohexyl]methanamine is a useful research compound. Its molecular formula is C13H17ClFN and its molecular weight is 241.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was synthesized from 1-(4-chloro-3-fluorophenyl)-cyclohexanecarbonitrile using General Procedure E and was obtained in 19% yield as a clear oil. HPLC Rt=8.28 min. LCMS Rt=8.13 min, m/z=242 (M+1). HCl salt −1H NMR (DMSO-d6, δ): 7.35 (t, J=8.1 Hz, 1H), 7.17 (d, J=11.3 Hz, 1H), 7.10 (d, J=8.4 Hz, 1H), 2.82 (s, 2H), 2.1 (m, 2H), 1.7-1.1 (m, 8H). 13C NMR (DMSO-d6, δ, mult): 159.2(0), 156.7(0), 143.1(0), 143.0(0), 130.6(1), 124.1(1), 124.1(1), 118.5(0), 118.3(0), 116.2(1), 116.0(1), 50.2(2), 40.6(0), 33.3(2), 25.5(2), 21.4(2).